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Compound of Interest

Compound Name: 2-Nitrochalcone

Cat. No.: B7765046 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling 2-Nitrochalcone, including detailed operational and disposal plans. By

adhering to these procedural, step-by-step guidelines, you can minimize risks and ensure the

integrity of your work.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Nitrochalcone is a chemical compound that requires careful handling due to its potential

health hazards. It is known to cause skin and eye irritation and may lead to respiratory

irritation[1][2]. Therefore, the use of appropriate Personal Protective Equipment (PPE) is

mandatory to prevent exposure.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Conforming to European

standard EN 166 or OSHA 29

CFR 1910.133[1][3].

Hand Protection Protective Gloves

Nitrile rubber gloves are

recommended. Regularly

inspect gloves for any signs of

degradation or puncture before

use[2].

Body Protection Protective Clothing

Long-sleeved lab coat or other

suitable protective clothing to

prevent skin contact[2].

Respiratory Protection Respirator (if necessary)

Under normal laboratory use

with adequate ventilation,

respiratory protection may not

be required. For large-scale

operations, emergencies, or if

exposure limits are exceeded,

use a NIOSH/MSHA or

European Standard EN 136

approved respirator[2][4].

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols for handling and disposal is critical for laboratory safety and

environmental protection.

Protocol for Handling 2-Nitrochalcone
Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood[1][2].

Ensure an eyewash station and safety shower are readily accessible[3][5].
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Before starting, wash hands thoroughly[1].

Donning PPE:

Put on a long-sleeved lab coat.

Wear safety goggles that comply with EN 166 standards[1].

Don nitrile rubber gloves, ensuring they are free of any defects.

Handling the Compound:

Avoid the formation of dust[1][2].

Do not get the substance in your eyes, on your skin, or on your clothing[1][2].

Avoid breathing in any dust, fumes, gas, mist, vapors, or spray[1].

After handling, wash your face, hands, and any exposed skin thoroughly[1].

Doffing PPE:

Remove gloves first, avoiding contact with the outside of the glove.

Remove your lab coat.

Remove your safety goggles.

Wash your hands thoroughly with soap and water.

Emergency First-Aid Procedures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek medical attention[1][2].

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation persists, consult a physician. Contaminated clothing should be removed and

washed before reuse[1][2].
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek medical attention if symptoms

persist[1][2].

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting. Seek medical attention if symptoms occur[1][2].

Disposal Plan
All waste materials, including unused 2-Nitrochalcone and any contaminated PPE, must be

treated as hazardous waste.

Containment:

Collect waste in a suitable, labeled, and closed container[1].

Disposal:

Dispose of the contents and the container at an approved waste disposal plant[1][2].

Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must adhere to local, regional, and national hazardous

waste regulations for complete and accurate classification[1].

Do not empty into drains[1].

Workflow for Safe Handling of 2-Nitrochalcone
The following diagram illustrates the logical workflow for the safe handling of 2-Nitrochalcone,

from preparation to final disposal.
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1. Preparation

2. Don PPE

3. Handling

4. Doff PPE

5. Disposal

Work in a well-ventilated area

Ensure eyewash and safety shower are accessible

Wash hands thoroughly

Put on lab coat

Wear safety goggles

Don nitrile gloves

Avoid dust formation

Avoid contact with eyes, skin, clothing

Avoid inhalation

Wash hands and exposed skin after handling

Remove gloves

Remove lab coat

Remove goggles

Wash hands thoroughly

Collect waste in a labeled, closed container

Dispose at an approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Nitrochalcone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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